Cas no 1179218-36-0 (N-cyclohexyl-1-methyl-1H-pyrazol-3-amine)

• Product Name: N-cyclohexyl-1-methyl-1H-pyrazol-3-amine
• CAS No: 1179218-36-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5167124
• Update Time: 2026-03-04

N-cyclohexyl-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, N-cyclohexyl-1-methyl-

• Inchi： 1S/C10H17N3/c1-13-8-7-10(12-13)11-9-5-3-2-4-6-9/h7-9H,2-6H2,1H3,(H,11,12)
• InChI Key： ZDHXEOJDRXHKHD-UHFFFAOYSA-N
• SMILES： N(C1C=CN(C)N=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8

Additional information on N-cyclohexyl-1-methyl-1H-pyrazol-3-amine

Research Brief on N-cyclohexyl-1-methyl-1H-pyrazol-3-amine (CAS: 1179218-36-0) in Chemical Biology and Pharmaceutical Applications

N-cyclohexyl-1-methyl-1H-pyrazol-3-amine (CAS: 1179218-36-0) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyclohexyl and methyl substituents on the pyrazole ring, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibition and central nervous system (CNS) targeting.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of N-cyclohexyl-1-methyl-1H-pyrazol-3-amine derivatives, revealing that modifications at the 3-position of the pyrazole ring significantly influence binding affinity to specific kinase targets. The research highlighted that the cyclohexyl moiety enhances lipophilicity, thereby improving blood-brain barrier (BBB) penetration—a critical factor for CNS drug development. Molecular docking simulations further demonstrated that this compound exhibits a high binding affinity to cyclin-dependent kinases (CDKs), suggesting potential applications in oncology.

In addition to its kinase inhibitory properties, N-cyclohexyl-1-methyl-1H-pyrazol-3-amine has been explored as a precursor for the synthesis of antimicrobial agents. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of N-cyclohexyl-1-methyl-1H-pyrazol-3-amine using green chemistry principles. A 2023 patent (WO2023184567) disclosed a novel catalytic method for its synthesis, achieving a 92% yield with minimal byproducts. This method employs a recyclable palladium-based catalyst, addressing previous challenges related to scalability and environmental impact.

Ongoing clinical research is evaluating the safety and efficacy of drug candidates derived from N-cyclohexyl-1-methyl-1H-pyrazol-3-amine. Phase I trials for a CDK4/6 inhibitor incorporating this scaffold are currently underway, with preliminary data indicating favorable pharmacokinetic profiles. Furthermore, computational studies predict low cytochrome P450 inhibition, reducing the likelihood of drug-drug interactions—a common hurdle in polypharmacy scenarios.

In conclusion, N-cyclohexyl-1-methyl-1H-pyrazol-3-amine represents a versatile chemical entity with broad applications in drug discovery. Its unique structural features enable diverse biological activities, ranging from kinase inhibition to antimicrobial effects. As synthetic methodologies advance and clinical investigations progress, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future research directions may include exploration of its applications in neurodegenerative diseases and immuno-oncology.